Cas no 83549-97-7 (Hexadecanoic acid, 2-[(1-oxohexadecyl)oxy]-)
83549-97-7 structure
Product Name:Hexadecanoic acid, 2-[(1-oxohexadecyl)oxy]-
CAS No:83549-97-7
MF:C32H62O4
MW:510.832291126251
CID:669734
PubChem ID:13371862
Update Time:2025-04-19
Hexadecanoic acid, 2-[(1-oxohexadecyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid, 2-[(1-oxohexadecyl)oxy]-
- 2-hexadecanoyloxyhexadecanoic acid
- 2-PAHPA
- SCHEMBL6677391
- DTXSID70538567
- 2-(HEXADECANOYLOXY)HEXADECANOIC ACID
- KLBCBDGSFYFOEK-UHFFFAOYSA-N
- 83549-97-7
-
- Inchi: 1S/C32H62O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31(33)36-30(32(34)35)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h30H,3-29H2,1-2H3,(H,34,35)
- InChI Key: KLBCBDGSFYFOEK-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCCCCCC)=O)C(C(=O)O)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 510.46481045g/mol
- Monoisotopic Mass: 510.46481045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 30
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.3
- Topological Polar Surface Area: 63.6Ų
Hexadecanoic acid, 2-[(1-oxohexadecyl)oxy]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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